N-(3-((Mercaptoacetyl)amino)benzoyl)glycine sodium salt hydrate
Cat. No. B8518079
Key on ui cas rn:
67881-46-3
M. Wt: 290.27 g/mol
InChI Key: AJGDJNRXDGNBHC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US04093739
Procedure details
An aqueous solution of 10% sodium hydroxide (65 ml., 0.1625 mole) is slowly added to a suspension of N-[3-(mercaptoacetylamino)benzoyl]glycine (43 g., 0.16 mole) in 230 ml. of tetrahydrofuran with cooling at 10°-20° C. The mixture is warmed to about 20°-25° C. and filtered from a trace of solid. Diluting the filtrate with 480 ml. of tetrahydrofuran promotes the formation of a suspension which is stirred for 2 hr. and collected. The collected material is washed with tetrahydrofuran and air dried to provide 50 g. (88.3% yield) of N-[3-(mercaptoacetylamino)benzoyl]glycine sodium salt hydrated with 3.5 moles water, m.p. 68°-120° C. (dec.).
Name
N-[3-(mercaptoacetylamino)benzoyl]glycine
Quantity
43 g
Type
reactant
Reaction Step One
Yield
88.3%
Identifiers
|
REACTION_CXSMILES
|
[OH-].[Na+:2].[SH:3][CH2:4][C:5]([NH:7][C:8]1[CH:9]=[C:10]([CH:18]=[CH:19][CH:20]=1)[C:11]([NH:13][CH2:14][C:15]([OH:17])=[O:16])=[O:12])=[O:6]>O1CCCC1>[Na+:2].[SH:3][CH2:4][C:5]([NH:7][C:8]1[CH:9]=[C:10]([CH:18]=[CH:19][CH:20]=1)[C:11]([NH:13][CH2:14][C:15]([O-:17])=[O:16])=[O:12])=[O:6] |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
65 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
N-[3-(mercaptoacetylamino)benzoyl]glycine
|
|
Quantity
|
43 g
|
|
Type
|
reactant
|
|
Smiles
|
SCC(=O)NC=1C=C(C(=O)NCC(=O)O)C=CC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
is stirred for 2 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture is warmed to about 20°-25° C.
|
FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered from a trace of solid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Diluting the filtrate with 480 ml
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
and collected
|
WASH
|
Type
|
WASH
|
|
Details
|
The collected material is washed with tetrahydrofuran and air
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to provide 50 g
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Na+].SCC(=O)NC=1C=C(C(=O)NCC(=O)[O-])C=CC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 88.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
